5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-benzyl-1-(4-bromophenyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C18H13BrN4O/c19-14-6-8-15(9-7-14)23-17-16(10-21-23)18(24)22(12-20-17)11-13-4-2-1-3-5-13/h1-10,12H,11H2
• InChI Key: ZTSQEOLQFRXYSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Br
• Molecular Formula: C18H13BrN4O
• Molecular Weight: 381.2 g/mol

Description

“5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are a type of heterocyclic compounds that have been utilized for the synthesis and development of many promising drugs. They have been reported to possess various biological and pharmacological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves a practical three-component method. The reaction is performed in a one-pot manner under controlled microwave irradiation using easily accessible methyl 5-aminopyrazole-4-carboxylates, trimethyl orthoformate, and primary amines. Under optimized conditions, substrates such as N-1 unsubstituted 5-aminopyrazole-4-carboxylates with another substituted amino group in position 3, reacted selectively affording 5-substituted 3-arylamino-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines is characterized by a fused-ring system. The planarity of this system, coupled with systematic variations in bond lengths, suggests considerable delocalization of π-electron density in this residue.

Scientific Research Applications

5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been studied for its potential applications in the medical field. The compound has been found to have potential as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in inflammation and pain. Inhibition of this enzyme could lead to the potential treatment of inflammation and pain. Additionally, the compound has been found to have potential as an inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. Inhibition of this enzyme could lead to the potential treatment of conditions such as hyperpigmentation.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression, leading to the induction of apoptosis within cells .

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound disrupts the normal cell cycle, leading to cell death through apoptosis .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . It also exhibits moderate activity against HepG-2 with an IC50 range of 48–90 nM .

Advantages and Limitations for Lab Experiments

The advantages of using 5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one in laboratory experiments include its high solubility in water, its low toxicity, and its relatively low cost. Additionally, the compound has been found to be relatively stable under a variety of conditions. However, the compound has also been found to be relatively unstable in the presence of light and heat, which can limit its use in certain experiments.

Future Directions

The potential future directions for research on 5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one include further research on its mechanism of action, its potential applications in the medical field, and its potential toxicity. Additionally, further research could be conducted on the compound's stability under different conditions, its effects on other enzymes, and its potential as a therapeutic agent. Finally, research could be conducted on the compound's potential for use in other areas, such as the food industry or the cosmetics industry.

Synthesis Methods

The synthesis of 5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves several steps. The first step involves the reaction of 4-bromophenylhydrazine with a benzyl bromide in the presence of a base. This reaction results in the formation of a benzylhydrazone. The second step involves the reaction of the benzylhydrazone with an aldehyde in the presence of a base, which results in the formation of a pyrazolo[3,4-d]pyrimidin-4-one. Finally, the pyrazolo[3,4-d]pyrimidin-4-one is reacted with a benzyl bromide in the presence of a base, resulting in the formation of this compound.

Biochemical Analysis

Biochemical Properties

5-benzyl-1-(4-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. This compound has been shown to interact with cyclin-dependent kinase 2 (CDK2), a crucial enzyme involved in cell cycle regulation . The interaction between this compound and CDK2 results in the inhibition of the enzyme’s activity, leading to cell cycle arrest and apoptosis in cancer cells . Additionally, this compound has been found to interact with other proteins and biomolecules, such as acetylcholinesterase (AchE), which plays a vital role in the cholinergic nervous system .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound induces cell cycle arrest and apoptosis by inhibiting CDK2 activity . It also affects cell signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways, which are crucial for cell proliferation and survival . Furthermore, this compound influences gene expression by modulating the activity of transcription factors involved in cell cycle regulation and apoptosis . In neuronal cells, this compound has been shown to reduce oxidative stress and protect against neurotoxicity by inhibiting AchE activity .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with specific biomolecules. This compound binds to the active site of CDK2, forming hydrogen bonds with key amino acid residues, which leads to the inhibition of the enzyme’s activity . Additionally, this compound interacts with AchE, inhibiting its activity and reducing the hydrolysis of acetylcholine . These interactions result in the modulation of cell signaling pathways, gene expression, and cellular metabolism, ultimately leading to cell cycle arrest, apoptosis, and neuroprotection .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that the compound maintains its inhibitory effects on CDK2 and AchE, leading to sustained cell cycle arrest and neuroprotection . Prolonged exposure to high concentrations of the compound may result in reduced efficacy due to potential cellular adaptation mechanisms .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low to moderate doses, the compound effectively inhibits CDK2 and AchE activity, leading to significant antiproliferative and neuroprotective effects . At high doses, the compound may exhibit toxic effects, such as hepatotoxicity and nephrotoxicity, due to the accumulation of the compound in these organs . Threshold effects have been observed, with a narrow therapeutic window between effective and toxic doses .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors. The compound is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of hydroxylated and demethylated metabolites . These metabolites are further conjugated with glucuronic acid and excreted via the kidneys . The compound’s effects on metabolic flux and metabolite levels are significant, as it modulates the activity of key enzymes involved in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is actively transported across cell membranes by ATP-binding cassette (ABC) transporters, which facilitate its uptake into cells . Once inside the cells, the compound binds to intracellular proteins, such as heat shock proteins (HSPs), which aid in its distribution and localization . The compound’s accumulation in specific tissues, such as the liver and brain, is influenced by its interactions with these transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it exerts its effects on cell cycle regulation and gene expression . Targeting signals and post-translational modifications, such as phosphorylation and ubiquitination, direct the compound to specific compartments within the cell . The compound’s activity is modulated by its localization, as it interacts with different biomolecules in various subcellular compartments .